Cas no 353487-39-5 (1-Propanone,1-(5-bromobenzo[b]thien-3-yl)-)

• Product Name: 1-Propanone,1-(5-bromobenzo[b]thien-3-yl)-
• CAS No: 353487-39-5
• MF: C₁₁H₉BrOS
• MW: 269.157561063766
• CID: 303052
• PubChem ID: 5010178
• Update Time: 2025-04-19

1-Propanone,1-(5-bromobenzo[b]thien-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(5-bromobenzo[b]thien-3-yl)-
• 1-(5-bromo-1-benzothiophen-3-yl)propan-1-one
• 1-(5-Bromo-benzo[b]thiophen-3-yl)-propan-1-one
• 3-Propanoyl-5-bromo-benzo[b]thiophene
• 1-(5-bromo-1-benzothien-3-yl)-1-propanone
• 353487-39-5
• DTXSID60407490
• AN-278/13643034

• Inchi： 1S/C11H9BrOS/c1-2-10(13)9-6-14-11-4-3-7(12)5-8(9)11/h3-6H,2H2,1H3
• InChI Key： ZJRDAGPTEMFYBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CS2)C(CC)=O

Computed Properties

• Exact Mass: 267.95600
• Monoisotopic Mass: 267.955748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.3

Experimental Properties

• PSA: 45.31000
• LogP: 4.25650